molecular formula C17H18O3 B8588119 2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane

2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane

Cat. No. B8588119
M. Wt: 270.32 g/mol
InChI Key: QEASWJBIDBKAON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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properties

Product Name

2-{[4-(Benzyloxy)phenoxy]methyl}-2-methyloxirane

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

2-methyl-2-[(4-phenylmethoxyphenoxy)methyl]oxirane

InChI

InChI=1S/C17H18O3/c1-17(13-20-17)12-19-16-9-7-15(8-10-16)18-11-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3

InChI Key

QEASWJBIDBKAON-UHFFFAOYSA-N

Canonical SMILES

CC1(CO1)COC2=CC=C(C=C2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloroperbenzoic acid (1.43 g of 50%, 4.14 mmol) was added to an ice-cooled mixture of 94 (500 mg, 1.97 mmol) and powdered Na2HPO4 (974 mg, 6.86 mmol) in CH2Cl2 (20 mL), and the resulting mixture was stirred at room temperature for 3.5 h. Cold aqueous Na2SO3 (50 mL of 10%) was added, and the mixture was extracted with CH2Cl2 (3×50 mL). The extracts were sequentially washed with cold aqueous Na2SO3 (50 mL of 10%), aqueous NaHCO3 (50 mL) and brine (50 mL). The combined extracts were then evaporated to dryness and the residue was chromatographed on silica gel. Elution with 25% CH2Cl2/petroleum ether firstly gave foreruns, and then further elution with 25-33% CH2Cl2/petroleum ether gave 2-{[4-(benzyloxy)phenoxy]methyl}-2-methyloxirane (95) (460 mg, 87%) as a white solid: mp (CH2Cl2/pentane) 105-107° C.; 1H NMR (CDCl3) δ 7.44-7.28 (m, 5H), 6.90 (dt, J=9.3, 2.9 Hz, 2H), 6.85 (dt, J=9.3, 2.9 Hz, 2H), 5.01 (s, 2H), 3.97 (d, J=10.5 Hz, 1H), 3.90 (d, J=10.5 Hz, 1H), 2.85 (d, J=4.8 Hz, 1H), 2.71 (d, J=4.8 Hz, 1H), 1.47 (s, 3H). Anal. (C17H18O3) C, H, N.
Quantity
1.43 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
94
Quantity
500 mg
Type
reactant
Reaction Step Two
[Compound]
Name
Na2HPO4
Quantity
974 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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